Cas no 2228513-01-5 (4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide)

• Product Name: 4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide
• CAS No: 2228513-01-5
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 6274211
• PubChem ID: 165683850
• Update Time: 2025-10-23

4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide
• [4-(trifluoromethyl)pyridin-3-yl]methanesulfonamide
• 2228513-01-5
• EN300-2006670

• Inchi： 1S/C7H7F3N2O2S/c8-7(9,10)6-1-2-12-3-5(6)4-15(11,13)14/h1-3H,4H2,(H2,11,13,14)
• InChI Key： XPKOXBYBRMKBGE-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 240.01803313g/mol
• Monoisotopic Mass: 240.01803313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on 4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide

Research Briefing on 4-(Trifluoromethyl)pyridin-3-ylmethanesulfonamide (CAS: 2228513-01-5)

4-(Trifluoromethyl)pyridin-3-ylmethanesulfonamide (CAS: 2228513-01-5) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound features a trifluoromethyl group and a methanesulfonamide moiety attached to a pyridine ring, which imparts unique physicochemical properties and potential biological activities. Recent studies have explored its applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide as a building block for selective JAK3 inhibitors. The compound's ability to modulate kinase activity was attributed to its structural features, including the electron-withdrawing trifluoromethyl group and the hydrogen-bond accepting sulfonamide. The study demonstrated promising in vitro results, with derivatives showing nanomolar potency against JAK3 and good selectivity over other JAK family members.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where this compound served as a precursor for developing novel NLRP3 inflammasome inhibitors. The researchers utilized the sulfonamide group to enhance water solubility while maintaining membrane permeability, addressing a common challenge in inflammasome-targeted drug development. The resulting analogs showed potent inhibition of IL-1β release in cellular assays, suggesting potential for treating inflammatory diseases.

Recent patent applications (WO2023051234, US20230145678) have highlighted the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology. Its structural features enable effective binding to E3 ubiquitin ligases while allowing conjugation to target protein ligands. This application represents an emerging area in targeted protein degradation therapeutics, particularly for challenging drug targets in oncology and neurodegenerative diseases.

The synthetic accessibility of 4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis route that achieves >90% yield with excellent purity. This development is particularly significant for potential industrial-scale production of derivative compounds.

Safety and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling of this compound and its derivatives have been the subject of recent preclinical studies. While the parent compound shows favorable metabolic stability, researchers note that careful structural optimization is required to minimize potential CYP450 inhibition associated with the trifluoromethylpyridine moiety. These findings were presented at the 2024 American Chemical Society National Meeting.

Future research directions for 4-(trifluoromethyl)pyridin-3-ylmethanesulfonamide include exploration of its applications in radiopharmaceuticals (as a fluorine-18 labeling precursor) and further investigation of its privileged scaffold properties for fragment-based drug discovery. The compound's versatility and demonstrated biological relevance suggest it will remain an important tool in medicinal chemistry research for the foreseeable future.